Cas no 99512-74-0 (Benzothiazole, 4-acetamido- (6CI))

• Product Name: Benzothiazole, 4-acetamido- (6CI)
• CAS No: 99512-74-0
• MF: C₉H₈N₂OS
• MW: 192.237620353699
• CID: 1002892
• PubChem ID: 73895365
• Update Time: 2025-04-20

Benzothiazole, 4-acetamido- (6CI) Chemical and Physical Properties

Names and Identifiers

• Benzothiazole, 4-acetamido- (6CI)
• 99512-74-0
• DTXSID801310866
• N-4-Benzothiazolylacetamide
• DB-285910
• BENZOTHIAZOLE, 4-ACETAMIDO-

• Inchi： 1S/C9H8N2OS/c1-6(12)11-7-3-2-4-8-9(7)10-5-13-8/h2-5H,1H3,(H,11,12)
• InChI Key： GKDZMEBAVUDNNM-UHFFFAOYSA-N
• SMILES： S1C=NC2=C1C=CC=C2NC(C)=O

Computed Properties

• Exact Mass: 192.036
• Monoisotopic Mass: 192.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.2A^2
• XLogP3: 1.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles